Cas no 6146-52-7 (5-nitro-1H-indole)

5-nitro-1H-indole Properties

Names and Identifiers

• 5-Nitroindole
• 5-NITRO-1H-INDOLE
• 5-nitro-indol
• Nitroindole
• 5-nitro-indole
• 5-Nitroindolyl radical
• 5-nitrolindole
• 5-NO2-indole
• NSC 520594
• 1H-Indole, 5-nitro-
• INDOLE, 5-NITRO-
• 5-nitro indole
• O2BHX6EDBN
• MLS003373832
• OZFPSOBLQZPIAV-UHFFFAOYSA-N
• indole, 5-nitro
• PubChem1711
• Oprea1_492280
• KSC355O0P
• AMBZ0189
• 1H-Indole, 5-nitro- (9CI)
• BCP00104
• STR04237
• BBL101309
• SBB055
• 5-Nitro-1H-indole
• AB00487
• MFCD00005673
• NSC520594
• SMR002048627
• 4-CYANO-4-PHENYLPIPERIDINEHYDROCHLORIDE
• DTXSID80210403
• AC-7395
• HY-59273
• UNII-O2BHX6EDBN
• PS-3152
• AKOS005199981
• CS-D1052
• Q27285232
• 5-Nitroindole, purum, >=97.0% (TLC)
• AM81195
• A8522
• EN300-39249
• 5-Nitroindole, 98%
• 2HU
• SCHEMBL17347355
• N0400
• NITROINDOLE, 5-
• N-3000
• CCRIS 3255
• CHEMBL164651
• A833241
• SY006010
• Z382696860
• NSC-520594
• SCHEMBL28686
• 6146-52-7
• AKOS025395640
• NS00034693
• EINECS 228-153-0
• F8889-7938
• FT-0620709
• 1HIndole, 5nitro
• 1HIndole, 5nitro (9CI)
• 5Nitro1Hindole
• Indole, 5nitro
• DTXCID40132894
• STL555105
• 1H-Indole, 5-nitro-(9CI)
• 5-Nitro-1H-indole; NSC 520594;
• DB-031788
• +Expand

• MDL： MFCD00005673
• InChIKey： OZFPSOBLQZPIAV-UHFFFAOYSA-N
• Inchi： 1S/C8H6N2O2/c11-10(12)7-1-2-8-6(5-7)3-4-9-8/h1-5,9H
• SMILES： [O-][N+](C1C([H])=C([H])C2=C(C([H])=C([H])N2[H])C=1[H])=O
• BRN： 383777

Computed Properties

• Exact Mass: 162.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 162.042927
• Heavy Atom Count: 12
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 61.6

Experimental Properties

• LogP: 2.59930
• PSA: 61.61000
• Refractive Index: 1.5770 (estimate)
• Boiling Point: 362.6°C at 760 mmHg
• Melting Point: 140.0 to 144.0 deg-C
• Flash Point: 173.1℃
• Color/Form: Pale-yellow to Yellow-brown Solid
• Solubility: Not determined
• Density: 1.3264 (rough estimate)

5-nitro-1H-indole Security Information

• Symbol: GHS05 GHS07
• RTECS：NM1168200
• WGK Germany：3
• Safety Term：S36/37;S45
• Safety Instruction： S26-S39-S45-S36/37
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H318
• Warning Statement： P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases： 22-41
• Signal Word：Danger
• HazardClass：IRRITANT, IRRITANT-HARMFUL
• FLUKA BRAND F CODES：8

5-nitro-1H-indole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%